N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)phenoxy]acetamide
• InChI: InChI=1S/C21H23N3O4/c1-4-26-17-10-8-16(9-11-17)22-19(25)13-27-18-7-5-6-15(12-18)21-23-20(14(2)3)24-28-21/h5-12,14H,4,13H2,1-3H3,(H,22,25)
• InChI Key: FHDUKRTVQUVLKE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)COC2=CC=CC(=C2)C3=NC(=NO3)C(C)C
• Molecular Formula: C21H23N3O4
• Molecular Weight: 381.4 g/mol

Description

N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide, also known as EPOD, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. EPOD is a synthetic compound that has been developed through a series of chemical reactions and has been found to exhibit promising properties in various scientific studies.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is not fully understood, but it is believed that N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide exerts its effects by modulating various signaling pathways in the body. N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to inhibit the activity of certain enzymes that are involved in the inflammatory response, which may contribute to its anti-inflammatory properties. N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has also been found to inhibit the growth of cancer cells by inducing cell death and inhibiting cell proliferation.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to exhibit various biochemical and physiological effects in scientific studies. N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to reduce the levels of inflammatory cytokines in the body, which may contribute to its anti-inflammatory properties. N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has also been found to induce apoptosis in cancer cells, which may contribute to its anti-cancer properties. In addition, N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to improve cognitive function and reduce oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has several advantages for lab experiments, including its synthetic nature, which allows for easy production and purification. N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is also stable under a wide range of conditions, making it suitable for use in various experimental settings. However, N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has some limitations, including its relatively low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. One potential direction is the development of new drugs based on the structure of N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to exhibit promising anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs. Another potential direction is the investigation of the mechanism of action of N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. Further research is needed to fully understand how N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide exerts its effects in the body. Finally, there is a need for further research on the potential applications of N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide in the treatment of neurological disorders. N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to have neuroprotective properties, making it a potential candidate for the development of new treatments for neurological disorders.

Synthesis Methods

N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide can be synthesized using a multi-step process that involves the reaction of different chemical reagents. The synthesis of N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide involves the reaction of 4-ethoxyaniline with 3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenol in the presence of acetic acid. The resulting product is then subjected to further chemical reactions to obtain the final product, N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been extensively studied in various scientific fields due to its potential applications in medical research. N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been found to exhibit anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs. N-(4-ethoxyphenyl)-2-(3-(3-isopropyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has also been found to have neuroprotective properties, making it a potential candidate for the treatment of neurological disorders.